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Compound of Interest

Compound Name: VUF8504

Cat. No.: B1249608 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical waste is paramount to ensuring a safe laboratory environment

and minimizing environmental impact. This guide provides detailed procedures for the proper

disposal of VUF8504, a quinazoline derivative. As VUF8504 is a halogenated organic

compound, specific handling and disposal protocols must be followed. This information is

intended to supplement, not replace, your institution's specific safety guidelines and the

information provided on a product-specific Safety Data Sheet (SDS).

Hazard and Property Data
While a specific Safety Data Sheet (SDS) for VUF8504 is not readily available in the public

domain, its classification as a halogenated heterocyclic compound informs the necessary

safety precautions and disposal methods. Halogenated organic compounds are often

considered hazardous and require special disposal considerations.
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Property Value / Classification

Chemical Class
Halogenated Heterocyclic Compound

(Quinazoline derivative)

Physical State Solid (Assumed based on similar compounds)

GHS Hazard Statements (Anticipated)

May be harmful if swallowed, cause skin

irritation, cause serious eye irritation, and may

be harmful to aquatic life.

GHS Precautionary Statements

(Recommended)

Wash hands thoroughly after handling. Wear

protective gloves, eye protection, and face

protection. Avoid release to the environment.

Step-by-Step Disposal Protocol
The proper disposal of VUF8504 is a critical process to ensure safety and regulatory

compliance. The following workflow outlines the necessary steps from waste generation to final

collection.

Waste Identification and Segregation:
Characterize the Waste: Immediately identify any waste containing VUF8504 as

"halogenated organic waste." This includes pure, unused VUF8504, contaminated solutions,

and any materials used for cleaning up spills (e.g., absorbent pads, contaminated gloves).

Segregate Waste Streams: It is crucial to keep halogenated organic waste separate from

non-halogenated waste streams.[1][2][3] Mixing these wastes can complicate the disposal

process and increase costs, as halogenated compounds require specific incineration

procedures.[2][3]

Waste Collection and Labeling:
Select Appropriate Containers: Use only approved, chemically resistant containers for

collecting halogenated organic waste. Ensure the container has a secure, tight-fitting lid to

prevent spills and evaporation.
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Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name "VUF8504," and the appropriate hazard symbols. The label should also

include the start date of waste accumulation and the name of the principal investigator or

laboratory.

Storage and Accumulation:
Designated Satellite Accumulation Area (SAA): Store the waste container in a designated

and properly labeled Satellite Accumulation Area within the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Safe Storage Practices: Keep the waste container closed at all times, except when adding

waste. Store it in a cool, dry, and well-ventilated area, away from incompatible materials.

Final Disposal:
Contact Environmental Health and Safety (EHS): Once the waste container is full or has

reached the designated accumulation time limit set by your institution, contact your

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor for pickup.

Do Not Dispose Down the Drain: Under no circumstances should VUF8504 or any

halogenated organic compound be disposed of down the sink.[4] This can lead to

environmental contamination and damage to the plumbing infrastructure.

Disposal Workflow Diagram
The following diagram illustrates the key steps in the proper disposal of VUF8504.
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Click to download full resolution via product page

VUF8504 Disposal Workflow

Disclaimer: This information is based on general principles for the disposal of halogenated

organic compounds. Always consult the specific Safety Data Sheet (SDS) for VUF8504 if

available, and adhere to the chemical hygiene plan and waste disposal procedures established

by your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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